Cas no 111317-16-9 (Hydrazinecarboxamide, 2-[(2-hydroxy-5-nitrophenyl)methylene]-)

Hydrazinecarboxamide, 2-[(2-hydroxy-5-nitrophenyl)methylene]- Properties

Names and Identifiers

• Hydrazinecarboxamide, 2-[(2-hydroxy-5-nitrophenyl)methylene]-
• 2-[(2-Hydroxy-5-nitrophenyl)methylene]hydrazinecarboxamide
• 111317-16-9
• DTXSID201192183

• InChIKey： TVRPWEXMVFATFF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N4O4/c9-8(14)11-10-4-5-3-6(12(15)16)1-2-7(5)13/h1-4,13H,(H3,9,11,14)
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])C=NNC(=O)N)O

Computed Properties

• Exact Mass: 224.05464
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 224.05455475g/mol
• Heavy Atom Count: 16
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 130.85